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Compound of Interest

Compound Name: 2-Pyrazine acetic acid

Cat. No.: B130621 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of 2-pyrazine acetic acid. Adherence to these procedures is critical for ensuring

personnel safety and environmental compliance. This content is intended for researchers,

scientists, and drug development professionals.

Immediate Safety and Hazard Information
2-Pyrazine acetic acid and its chemical relatives are classified as irritants. All handling and

disposal operations must be conducted with appropriate personal protective equipment (PPE)

in a designated, well-ventilated area, preferably a chemical fume hood.[1][2][3]

Hazard Identification and Precautionary Measures
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Hazard Statement Description Precautionary Measures

H315 Causes skin irritation.[1]

Wear protective gloves and

clothing. Wash hands and any

exposed skin thoroughly after

handling.[1]

H319
Causes serious eye irritation.

[1]

Wear eye protection/face

protection.[1] If in eyes, rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[1]

H335
May cause respiratory

irritation.[1]

Avoid breathing

dust/fumes/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.[1]

General Harmful if swallowed.[3]

Do not eat, drink, or smoke

when using this product. If

swallowed, call a poison center

or doctor if you feel unwell.

Rinse mouth.[3]

Step-by-Step Disposal Protocol
The primary and required disposal method for 2-pyrazine acetic acid is to treat it as

hazardous chemical waste.[4][5] It must be collected by a licensed environmental waste

management service.[5][6] Under no circumstances should this chemical be disposed of down

the drain or in regular solid waste.[1][6]

Step 1: Waste Identification and Segregation
Classify as Hazardous Waste: As the waste generator, you are responsible for classifying 2-
pyrazine acetic acid waste as hazardous. Consult your institution's Environmental Health

and Safety (EHS) department for specific guidance.[2]
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Segregate Waste Streams: Do not mix 2-pyrazine acetic acid waste with other chemical

wastes unless explicitly permitted by your institution's EHS department.[4] It is critical to keep

acidic waste separate from bases, oxidizing agents, and water-reactive materials.[7][8]

Step 2: Waste Collection and Storage
Container Selection:

Solid Waste: Collect solid 2-pyrazine acetic acid powder and any grossly contaminated

disposable items (e.g., weighing papers, single-use spatulas) in a dedicated, clearly

labeled, and sealable hazardous waste container.[5] A high-density polyethylene (HDPE)

container is a suitable choice.[5]

Liquid Waste: For solutions of 2-pyrazine acetic acid, use a compatible, leak-proof liquid

waste container. Do not use metal containers for acidic waste.[9] Ensure the container is

stored in secondary containment to prevent spills.

Container Handling:

Keep the waste container closed except when adding waste.

Do not fill liquid waste containers to more than 90% capacity to allow for vapor expansion.

[9]

Labeling:

Affix a hazardous waste label to the container as soon as you begin accumulating waste.

[5]

The label must clearly state "Hazardous Waste" and identify the contents, including the full

chemical name: "2-Pyrazine acetic acid".[2][4] List all constituents and their approximate

concentrations.

Step 3: Management of Contaminated Materials
Contaminated Labware (Non-disposable):
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Decontaminate glassware and equipment by thoroughly rinsing with a suitable solvent

(e.g., water), followed by a rinse with ethanol or acetone.

Collect the initial rinsate as hazardous liquid waste.[10]

Contaminated PPE and Disposables:

Heavily contaminated disposable items such as gloves, bench paper, and pipette tips

should be double-bagged, sealed, and placed in the designated solid hazardous waste

container.[5]

Step 4: Arranging for Disposal
Consult Institutional Policy: Follow your institution's specific procedures for chemical waste

pickup. This is typically managed by the EHS department.[4]

Schedule Pickup: Once your waste container is full or has reached the maximum

accumulation time allowed by your institution and local regulations (e.g., 90 days), contact

your EHS department to schedule a pickup.[5][9]

Documentation: Complete all required waste manifest documentation provided by your EHS

department.

Professional Disposal: Do not attempt to transport or dispose of the waste off-site yourself.

Disposal must be handled by a licensed professional waste disposal service.[2][6]

Experimental Workflow & Disposal Decision
Process
The following diagram illustrates the logical workflow for the proper handling and disposal of 2-
pyrazine acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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